Cas no 1188085-66-6 (Methyl 6-bromo-4-chloroquinazoline-2-carboxylate)

• Product Name: Methyl 6-bromo-4-chloroquinazoline-2-carboxylate
• CAS No: 1188085-66-6
• MF: C₁₀H₆BrClN₂O₂
• MW: 301.523840427399
• CID: 1081479
• PubChem ID: 52987669
• Update Time: 2025-05-21

Methyl 6-bromo-4-chloroquinazoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-4-chloroquinazoline-2-carboxylate
• 1188085-66-6
• Methyl6-bromo-4-chloroquinazoline-2-carboxylate
• DS-017571
• DTXSID10680938

• Inchi： 1S/C10H6BrClN2O2/c1-16-10(15)9-13-7-3-2-5(11)4-6(7)8(12)14-9/h2-4H,1H3
• InChI Key： NJRSASJAQRKPGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(N=C(C(=O)OC)N=2)Cl)C=1

Computed Properties

• Exact Mass: 299.93012g/mol
• Monoisotopic Mass: 299.93012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Methyl 6-bromo-4-chloroquinazoline-2-carboxylate

Recent Advances in Methyl 6-bromo-4-chloroquinazoline-2-carboxylate (CAS 1188085-66-6) Research

Methyl 6-bromo-4-chloroquinazoline-2-carboxylate (CAS 1188085-66-6) has emerged as a key intermediate in the synthesis of biologically active quinazoline derivatives, particularly in the development of kinase inhibitors. Recent studies highlight its utility in medicinal chemistry, where it serves as a versatile building block for the construction of compounds targeting EGFR, VEGFR, and other tyrosine kinases implicated in cancer and inflammatory diseases.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing novel dual EGFR/HER2 inhibitors with improved selectivity profiles. Researchers utilized the 6-bromo-4-chloro substitution pattern to enable efficient palladium-catalyzed cross-coupling reactions, yielding derivatives with nanomolar potency against resistant cancer cell lines. The methyl ester moiety was found to be crucial for maintaining optimal pharmacokinetic properties during lead optimization.

Structural-activity relationship (SAR) investigations have revealed that modifications at the 2-position carboxylate group significantly influence target binding affinity. A recent patent application (WO2023051234) describes the use of 1188085-66-6 in developing next-generation PARP inhibitors, where the methyl ester serves as a protected form for subsequent amidations. This approach has shown promise in overcoming resistance mechanisms observed in ovarian cancer therapies.

Process chemistry advancements have addressed previous challenges in the large-scale production of 1188085-66-6. A 2024 Organic Process Research & Development publication detailed an optimized synthetic route featuring: 1) improved bromination selectivity using NBS in acetic acid, 2) chlorination with POCl3/DMF at controlled temperatures, and 3) esterification via methanol under Mitsunobu conditions. This three-step sequence achieved 78% overall yield with >99% HPLC purity, representing a significant improvement over earlier methods.

Emerging applications extend beyond oncology, with recent preclinical studies demonstrating the compound's utility in developing antiviral agents. Researchers at Scripps Research Institute have incorporated 1188085-66-6 into novel RNA-dependent RNA polymerase inhibitors showing activity against SARS-CoV-2 variants. The quinazoline core's planar structure facilitates π-stacking interactions with viral polymerase conserved regions.

Analytical characterization has advanced through recent LC-MS/MS methods that enable precise quantification of 1188085-66-6 in complex reaction mixtures. A validated UPLC-PDA method (2024, Journal of Pharmaceutical Analysis) achieves LOD of 0.1 μg/mL using a C18 column with 0.1% formic acid mobile phase, critical for quality control in API manufacturing.

The compound's safety profile has been further elucidated through recent toxicokinetic studies. While showing good in vitro microsomal stability (t1/2 > 60 min in human liver microsomes), researchers note the need for careful handling due to potential skin sensitization observed in murine models. Proper PPE including nitrile gloves and fume hood use are recommended when working with this intermediate.

Future research directions highlighted in a 2024 Bioorganic Chemistry review include: 1) exploring biocatalytic approaches for asymmetric derivatization, 2) developing continuous flow processes to enhance safety, and 3) investigating PROTAC applications leveraging the compound's exit vector diversity. These developments position 1188085-66-6 as a continuing valuable scaffold in drug discovery pipelines.